Cas no 1806970-61-5 (2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid
• CAS No: 1806970-61-5
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4889411
• Update Time: 2025-06-26

2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid

• Inchi： 1S/C9H9F2NO3/c1-4-6(13)2-5(3-7(14)15)12-8(4)9(10)11/h2,9H,3H2,1H3,(H,12,13)(H,14,15)
• InChI Key： YGGHUQGQOZTAGE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C=C(CC(=O)O)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid

Recent Advances in the Study of 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid (CAS: 1806970-61-5)

2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid (CAS: 1806970-61-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and pyridine-acetic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific investigation.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound.

Pharmacologically, 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid has demonstrated notable anti-inflammatory and anti-cancer properties. In vitro and in vivo studies have shown that the compound inhibits key inflammatory pathways, such as the NF-κB signaling cascade, which is implicated in chronic inflammatory diseases. Additionally, its anti-proliferative effects on certain cancer cell lines suggest potential applications in oncology, particularly in targeting resistant tumors.

Mechanistic studies have revealed that the difluoromethyl group plays a crucial role in the compound's bioactivity. The introduction of fluorine atoms enhances metabolic stability and bioavailability, which are common challenges in drug development. Furthermore, the pyridine-acetic acid moiety appears to interact with specific enzymatic targets, although the exact binding mechanisms are still under investigation. Recent crystallographic studies have provided preliminary insights into these interactions, paving the way for structure-activity relationship (SAR) optimization.

In addition to its therapeutic potential, 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid has also been explored as a biochemical tool. Its ability to modulate specific enzymatic activities makes it a valuable probe for studying metabolic pathways and enzyme kinetics. Researchers have utilized this compound to investigate the role of certain enzymes in disease progression, offering new avenues for drug discovery.

Despite these promising findings, challenges remain in the clinical translation of 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid. Issues such as off-target effects, optimal dosing regimens, and long-term safety profiles need to be addressed in future studies. Ongoing preclinical trials are expected to provide more comprehensive data on these aspects, which will be critical for advancing the compound into clinical development.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-6-acetic acid (CAS: 1806970-61-5) represents a compelling area of research in chemical biology and drug development. Its unique structural features and diverse pharmacological activities make it a promising candidate for further investigation. As research progresses, this compound may offer new therapeutic options for inflammatory diseases and cancer, while also serving as a valuable tool for understanding biological pathways.